molecular formula C7H8N2O2 B8762275 (2E)-3-(1-methylpyrazol-4-yl)prop-2-enoic acid

(2E)-3-(1-methylpyrazol-4-yl)prop-2-enoic acid

Cat. No.: B8762275
M. Wt: 152.15 g/mol
InChI Key: PTIQETSIDLDEMZ-UHFFFAOYSA-N
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Description

(2E)-3-(1-methylpyrazol-4-yl)prop-2-enoic acid is a useful research compound. Its molecular formula is C7H8N2O2 and its molecular weight is 152.15 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C7H8N2O2

Molecular Weight

152.15 g/mol

IUPAC Name

3-(1-methylpyrazol-4-yl)prop-2-enoic acid

InChI

InChI=1S/C7H8N2O2/c1-9-5-6(4-8-9)2-3-7(10)11/h2-5H,1H3,(H,10,11)

InChI Key

PTIQETSIDLDEMZ-UHFFFAOYSA-N

Canonical SMILES

CN1C=C(C=N1)C=CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-methylpyrazole-4-carboxaldehyde (made as in reference 15) (18.1 g), malonic acid (17.1 g), pyridine (15 ml) and piperidine (0.2 ml) was heated to 100° C. for 1 hour. After cooling, water was added, followed by aqueous ammonia to obtain a clear solution, which was acidified to pH5 with hydrochloric acid. The resulting solid was filtered off, washed with water and dried to obtain 3-(1-methylpyrazol-4-yl)acrylic acid (18.9 g). 1H-NMR (d6-DMSO) δ 3.83 (3H, s), 6.18 (1H, d), 7.44 (1H, d), 7.83 (1H, s), 8.07 (1H, s). (APCI) M+H=153. C7H8N2O2 requires 152.
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